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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone
CAS No.: 125507-95-1
Cat. No.: B146814
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides a comprehensive guide to the
personal protective equipment (PPE), operational procedures, and disposal plans for 2'-
Hydroxyacetophenone, a common reagent in pharmaceutical synthesis.

Hazard Summary and Personal Protective
Equipment (PPE)

2'-Hydroxyacetophenone is a combustible liquid that can cause skin, eye, and respiratory
irritation. Ingestion may be harmful.[1] Therefore, strict adherence to PPE protocols is essential
to minimize exposure and ensure laboratory safety.

Summary of Hazards and Required PPE
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Hazard

Required PPE

Recommended
Material/Standard

Skin Irritation/Contact

Chemical-resistant gloves

Butyl rubber or

Fluoroelastomer (Viton™)

Lab coat

Flame-retardant material

Eye Irritation

Safety goggles or a face shield

ANSI 787.1 certified

Use in a well-ventilated area or

Respiratory Irritation N/A
fume hood

Ingestion N/A N/A

Flammability N/A N/A

Quantitative Data for 2'-Hydroxyacetophenone

Property

Value

Molecular Formula

CsHgO2

Molar Mass 136.15 g/mol [2]

Appearance Clear yellow to brown liquid[3]
Melting Point 3-6 °C[3]

Boiling Point 213 °C at 717 mm Hg[2][3]
Flash Point >106 °C (>223 °F)[4]

Density 1.131 g/mL at 25 °C[3]

Vapor Density

4.7 (air = 1)[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

The following workflow outlines the key steps for safely handling 2'-Hydroxyacetophenone in

a laboratory setting.
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Caption: Workflow for Safe Handling of 2'-Hydroxyacetophenone.
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Experimental Protocol:

» Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 2'-
Hydroxyacetophenone to be familiar with its hazards and emergency procedures.

e Don Appropriate PPE: Wear the following PPE:

o Gloves: Butyl rubber or fluoroelastomer (Viton™) gloves are recommended for handling
ketones.

o Eye Protection: Chemical safety goggles meeting ANSI Z87.1 standards are required. A
face shield should be worn if there is a splash hazard.

o Body Protection: A flame-retardant lab coat should be worn over clothing that covers the
legs. Ensure closed-toe shoes are worn.

o Prepare Workspace: All handling of 2'-Hydroxyacetophenone should be conducted in a
well-ventilated laboratory, preferably within a certified chemical fume hood. Ensure an
eyewash station and safety shower are readily accessible.

e Dispense Chemical: Carefully dispense the required amount of 2'-Hydroxyacetophenone,
avoiding splashing. Keep the container closed when not in use.

o Perform Experiment: Conduct the experimental procedure as planned, maintaining
awareness of the chemical's properties.

o Decontaminate Glassware: After use, decontaminate all glassware that has come into
contact with 2'-Hydroxyacetophenone by rinsing with an appropriate solvent (e.g., ethanol
or acetone) in a fume hood. Collect the rinsate as hazardous waste.

e Segregate and Label Waste: Collect all waste materials containing 2'-
Hydroxyacetophenone in a designated, compatible, and clearly labeled hazardous waste
container.

» Dispose of Waste: Follow the disposal plan outlined below.
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Immediate Safety and Logistical Information: Spill
Response
In the event of a spill, immediate and appropriate action is crucial.

Spill Cleanup Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in
a poorly ventilated area, evacuate the lab and notify your institution's environmental health
and safety (EHS) office.

» Control Ignition Sources: As 2'-Hydroxyacetophenone is combustible, extinguish all nearby
flames and turn off any spark-producing equipment.[5]

o Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined above,
including respiratory protection if vapors are significant.

o Contain the Spill: Use a spill absorbent material, such as vermiculite or sand, to create a dike
around the spill to prevent it from spreading.[6]

o Absorb the Liquid: Gently cover the spill with the absorbent material, working from the
outside in.[7]

e Collect the Waste: Once the liquid is fully absorbed, use non-sparking tools to carefully
scoop the material into a designated hazardous waste container.

o Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning
materials and also dispose of them as hazardous waste.

o Label and Dispose: Seal and label the hazardous waste container with the contents and
date. Arrange for disposal through your institution's EHS office.

Disposal Plan

Proper disposal of 2'-Hydroxyacetophenone and its contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.
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Disposal Protocol:

o Waste Segregation:

o Liquid Waste: Collect all unused 2'-Hydroxyacetophenone and solutions containing it in a
dedicated, leak-proof, and chemically compatible container. Do not mix with other waste
streams unless explicitly permitted by your institution's EHS guidelines.

o Solid Waste: All contaminated materials, including gloves, absorbent pads, and pipette
tips, should be collected in a separate, clearly labeled solid hazardous waste container.

e Waste Labeling: All hazardous waste containers must be clearly labeled with the following
information:[1][8][9]

The words "Hazardous Waste"

o

[¢]

The full chemical name: "2'-Hydroxyacetophenone"

[e]

The hazards associated with the chemical (e.g., "Combustible,” "Irritant™)

[e]

The accumulation start date (the date the first drop of waste was added)

(¢]

The name and contact information of the generating researcher or lab.

o Storage: Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

» Disposal Request: Once the container is full or ready for disposal, submit a hazardous waste
pickup request to your institution's EHS office. Do not dispose of 2'-Hydroxyacetophenone
down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

